3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid

• IUPAC Name: 3-(4-methoxypyrimidin-2-yl)sulfanylpropanoic acid
• InChI: InChI=1S/C8H10N2O3S/c1-13-6-2-4-9-8(10-6)14-5-3-7(11)12/h2,4H,3,5H2,1H3,(H,11,12)
• InChI Key: DNXIPSAFIGGVDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)SCCC(=O)O
• Molecular Formula: C8H10N2O3S
• Molecular Weight: 214.24 g/mol

Description

3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid, also known as MSP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. MSP is a pyrimidine-based thiol, which means it contains a sulfur atom in its structure. This unique composition makes MSP an attractive candidate for further research because of its potential therapeutic benefits.

Mechanism of Action

3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid works by inhibiting the activity of certain enzymes that are involved in the production of reactive oxygen species (ROS). ROS are known to cause cellular damage and inflammation, which can lead to various diseases. By inhibiting the production of ROS, 3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid helps to reduce inflammation and prevent cellular damage.
Biochemical and Physiological Effects
3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid has been shown to have a variety of biochemical and physiological effects. Studies have shown that it can reduce oxidative stress, inflammation, and apoptosis. It has also been shown to improve glucose metabolism and insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid is its ability to inhibit the production of ROS, which makes it a promising candidate for the treatment of various diseases. However, one of the limitations of 3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid is its low solubility in water, which can make it difficult to administer in certain forms.

Future Directions

There are several future directions for research on 3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid. One area of interest is its potential as a treatment for cancer. Studies have shown that 3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid can inhibit the growth of cancer cells and induce apoptosis. Another area of interest is its potential as a treatment for diabetes. Studies have shown that 3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid can improve glucose metabolism and insulin sensitivity in animal models. Additionally, further research is needed to determine the optimal dosage and delivery method for 3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid in order to maximize its therapeutic potential.

Synthesis Methods

3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid is synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of ethyl acetoacetate with thiourea to form 4-methoxypyrimidine-2-thiol. This intermediate is then reacted with chloroacetic acid to form 3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid.

Scientific Research Applications

3-(4-Methoxypyrimidin-2-yl)sulfanylpropanoic acid has been the subject of extensive research due to its potential applications in the field of medicine. It has been found to possess anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases.